4-Oxoretinol

Description

4-Oxoretinol is a metabolite of retinol (vitamin A) that is synthesized in mouse embryonal carcinoma F9 cells . It is known to induce the differentiation of these cells and functions as a ligand of retinoic acid receptors and a transcriptional activator of reporter genes . Research indicates that 4-oxoretinol can induce cell growth arrest and granulocytic differentiation in the human promyelocytic leukemia cell line NB4 . This compound is a natural, biologically active retinoid present in differentiated F9 cells, suggesting it may serve as a novel signaling molecule and regulator of cell differentiation .

Chemically, 4-oxoretinol belongs to the class of organic compounds known as retinoids . Its IUPAC name is 3-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraen-1-yl]-2,4,4-trimethylcyclohex-2-en-1-one, and it has a molecular weight of 300.4351 Da . A related compound, 4-oxo-retinoic acid, is another biologically active geometric isomer of retinoic acid, generated from canthaxanthin and known to enhance gap junctional communication in cells .

Studies have shown that 4-oxoretinol can bind and activate the retinoic acid receptors, but unlike all-trans-retinoic acid, it does not contain an acid moiety at the carbon 15 position . It does not bind or transcriptionally activate the retinoid X receptors, and treatment of F9 cells with 4-oxoretinol induces differentiation without conversion to the acid . This compound is also active in causing axial truncation when administered to Xenopus embryos at the blastula stage, further demonstrating its biological activity .

• CAS No.: 62702-55-0
• Product Name: 4-Oxoretinol
• Molecular Formula: C20H28O2
• Molecular Weight: 300.4 g/mol
• IUPAC Name: 3-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraenyl]-2,4,4-trimethylcyclohex-2-en-1-one
• Standard InChI: InChI=1S/C20H28O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,21H,11,13-14H2,1-5H3/b8-6+,10-9+,15-7+,16-12+
• Standard InChIKey: PLIUCYCUYQIBDZ-RMWYGNQTSA-N
• SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C
• Canonical SMILES: CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C
• Synonyms: 15-Hydroxyretin-4-one; 3-(9-Hydroxy-3,7-dimethyl-1,3,5,7-nonatetraenyl)-2,4,4-_x000B_trimethyl-2-cyclohexen-1-one; 4-Oxoretinol; all-trans-4-Oxoretinol
• PubChem Compound: 5289090
• Last Modified: Jul 17 2023